Cas no 14685-79-1 (2-Deoxy-2-chloro-D-glucose)

• Product Name: 2-Deoxy-2-chloro-D-glucose
• CAS No: 14685-79-1
• MF: C₆H₁₁ClO₅
• MW: 198.601541757584
• CID: 174921
• PubChem ID: 329749855
• Update Time: 2025-10-29

2-Deoxy-2-chloro-D-glucose Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-chloro-2-deoxy-
• (2R,3S,4R,5R)-2-chloro-3,4,5,6-tetrahydroxyhexanal
• 2-chloro-D-2-deoxy-glucose
• C203_FLUKA
• ClDG
• D-Glucose,2-chloro-2-deoxy
• 2-cidg
• 2-CLDG
• 2-CHLORO-DG
• 2-chloro-2-deoxyglucose
• 2-CHLORO-2-DEOXY-D-GLUCOSE
• 2-DEOXY-2-CHLORO-D-GLUCOSE
• Fludeoxyglucose Related CoMpound B
• 2-CHLORO-2-DEOXY-D-GLUCOSE ANALOG OF 2-F LUORO-2-
• 2-Chloro-2-deoxy-D-glucose ,98%
• 2-Chloro-2-deoxy-D-glucose, analytical standard
• W-201298
• 14685-79-1
• 2-Chloro-2-deoxy-D-mannose
• SCHEMBL459566
• DTXSID40163527
• CHEMBL1255838
• D-Glucose, 2-chloro-2-deoxy-
• 74950-97-3
• DTXCID4086018
• 2-Deoxy-2-chloro-D-glucose

• MDL： MFCD01317996
• Inchi： 1S/C6H11ClO5/c7-3(1-8)5(11)6(12)4(10)2-9/h1,3-6,9-12H,2H2/t3-,4+,5+,6+/m0/s1
• InChI Key： RBEGMPAFDRYYIG-SLPGGIOYSA-N
• SMILES： Cl[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 198.03000
• Monoisotopic Mass: 198.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2
• XLogP3: -2.2

Experimental Properties

• Color/Form: Almost colorless solid
• Density: 1.553
• Boiling Point: 507 °C at 760 mmHg
• Flash Point: 260.4 °C
• Refractive Index: 1.552
• PSA: 97.99000
• LogP: -2.13230
• Sensitiveness: Air Sensitive/Hygroscopic

2-Deoxy-2-chloro-D-glucose Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Deoxy-2-chloro-D-glucose

Introduction to 2-Deoxy-2-chloro-D-glucose (CAS No. 14685-79-1)

2-Deoxy-2-chloro-D-glucose, identified by the Chemical Abstracts Service Number (CAS No.) 14685-79-1, is a significant compound in the field of chemical and pharmaceutical research. This compound, a derivative of glucose, has garnered considerable attention due to its unique structural properties and versatile applications in synthetic chemistry, biochemistry, and medical research. The absence of a hydroxyl group at the C2 position and the presence of a chlorine substituent make it a valuable intermediate in the synthesis of various glycosidic compounds and other derivatives.

The molecular structure of 2-Deoxy-2-chloro-D-glucose consists of a six-carbon backbone typical of glucose, but with key modifications that enhance its reactivity and utility. The substitution of a chlorine atom at the C2 position replaces the hydroxyl group, creating a more electrophilic center that facilitates nucleophilic substitution reactions. This feature is particularly useful in the construction of glycosidic bonds, which are fundamental in carbohydrate chemistry and play a crucial role in the structure and function of many biological molecules.

In recent years, 2-Deoxy-2-chloro-D-glucose has been extensively studied for its potential applications in drug development. Its ability to mimic natural sugars while introducing reactive sites has made it a popular choice for synthesizing modified carbohydrates with therapeutic properties. For instance, researchers have explored its use in creating novel antiviral agents, where the chlorine substituent can be selectively modified to target specific viral enzymes or receptors.

One of the most promising areas of research involving 2-Deoxy-2-chloro-D-glucose is in the development of imaging agents for medical diagnostics. The compound's ability to be incorporated into glycoproteins and glycolipids has led to its use in positron emission tomography (PET) scans, where it serves as a tracer to visualize metabolic processes in vivo. Studies have shown that 2-Deoxy-2-chloro-D-glucose can accumulate in tumor tissues due to altered glucose metabolism in cancer cells, making it an effective marker for early detection and monitoring of tumors.

The synthesis of 2-Deoxy-2-chloro-D-glucose typically involves chlorination reactions on glucose or its derivatives. One common method is the reaction of D-glucose with phosphorus oxychloride (POCl₃) under controlled conditions, which selectively introduces a chlorine atom at the C2 position while preserving the rest of the glucose moiety. This reaction requires careful optimization to ensure high yield and purity, as side reactions can lead to undesired byproducts.

Recent advancements in synthetic chemistry have improved the efficiency and scalability of producing 2-Deoxy-2-chloro-D-glucose. Techniques such as catalytic chlorination using transition metal catalysts have been developed to enhance selectivity and reduce reaction times. These innovations have not only made the compound more accessible but also opened new avenues for its application in pharmaceuticals and biotechnology.

The chemical properties of 2-Deoxy-2-chloro-D-glucose also make it a valuable tool in biochemical research. Its ability to participate in glycosylation reactions allows researchers to study enzyme mechanisms and carbohydrate recognition processes. For example, by using labeled forms of this compound, scientists can track the biosynthesis and degradation pathways of glycoproteins, providing insights into their roles in cellular communication and disease progression.

In conclusion, 2-Deoxy-2-chloro-D-glucose (CAS No. 14685-79-1) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique structural features enable diverse chemical modifications, making it indispensable in drug discovery, medical imaging, and biochemical studies. As research continues to uncover new uses for this compound, its importance is likely to grow further, solidifying its place as a cornerstone molecule in modern chemical biology.